Sendide

• Molecular Formula: C44H57N9O7S
• Molecular Weight: 856.0 g/mol
• InChI: InChI=1S/C44H57N9O7S/c1-27(2)20-35(41(57)49-34(39(46)55)18-19-61-3)51-44(60)38(24-31-25-47-26-48-31)53-43(59)37(23-29-12-8-5-9-13-29)52-42(58)36(22-28-10-6-4-7-11-28)50-40(56)33(45)21-30-14-16-32(54)17-15-30/h4-17,25-27,33-38,54H,18-24,45H2,1-3H3,(H2,46,55)(H,47,48)(H,49,57)(H,50,56)(H,51,60)(H,52,58)(H,53,59)/t33-,34-,35-,36+,37-,38+/m0/s1
• InChIKey: HRXHWXLZLHVUKT-LQLHWDHISA-N

Sendide: A Selective and Extremely Potent Peptidic NK1 Receptor Antagonist for Spinal Pharmacology Research

Sendide ([Tyr6,D-Phe7,D-His9]-substance P(6–11); CAS 145194-26-9) is a synthetic hexapeptide antagonist of the neurokinin-1 (NK1) receptor, derived from the C-terminal fragment of the endogenous ligand substance P (SP). It potently and competitively displaces [3H]-SP binding to mouse spinal cord membranes and functionally antagonizes SP-induced nociceptive behaviours after intrathecal administration [1]. Sendide belongs to the class of peptidic tachykinin NK1 receptor antagonists and was originally developed by the Sakurada group as a pharmacological tool to dissect NK1 receptor-mediated functions in the central nervous system [2].

Peptidic NK1 receptor antagonist for spinal cord research

Requires intrathecal administration; does not cross blood-brain barrier

Reported high selectivity for NK1 over NK2/NK3 receptors

• [1] Sakurada T, Manome Y, Tan-No K, Sakurada S, Kisara K, Ohba M, Terenius L. A selective and extremely potent antagonist of the neurokinin-1 receptor. Brain Res. 1992 Oct 16;593(2):319-22. doi: 10.1016/0006-8993(92)91328-c. PMID: 1280526. View Source
• [2] Kisara K, Tan-No K, Sakurada T. [Pharmacological profile of sendide, a tachykinin NK-1 receptor antagonist]. Nihon Yakurigaku Zasshi. 1997 Dec;110(6):315-24. doi: 10.1254/fpj.110.315. PMID: 9503389. View Source

Why Sendide Cannot Be Replaced by Other NK1 Antagonists: Critical Pharmacological Divergence

NK1 receptor antagonists span multiple chemical classes—peptidic (sendide, spantide, GR82334), non-peptidic (CP-96,345, CP-99,994), and dipeptidic (FK888)—yet they are not pharmacologically interchangeable. Sendide exhibits a magnitude of potency, receptor selectivity, and motor safety profile that diverges substantially from both its peptide-class peers and non-peptide alternatives. Direct head-to-head comparisons reveal that sendide is approximately 7,300-fold more potent than CP-96,345 in blocking SP-induced behavioural responses [1], while its structural analog [D-Trp7]sendide is less potent in antinociceptive assays [2]. Moreover, unlike CP-96,345, sendide produces no motor impairment at behaviourally active doses [3]. These quantitative gaps mean that substituting sendide with a generic NK1 antagonist introduces substantial uncertainty in experimental outcomes.

Non-peptide NK1 antagonists

May differ in potency magnitude and motor endpoint profile compared to sendide.

Other peptidic antagonists (e.g., spantide)

Lack comparable NK1 selectivity; may non-selectively block NK2/NK3 receptors.

Structural analogs ([D-Trp7]sendide)

Reported to be less potent in antinociceptive models; not a direct surrogate.

• [1] Kisara K, Tan-No K, Sakurada T. [Pharmacological profile of sendide, a tachykinin NK-1 receptor antagonist]. Nihon Yakurigaku Zasshi. 1997 Dec;110(6):315-24. doi: 10.1254/fpj.110.315. PMID: 9503389. View Source
• [2] Sakurada T, Katsumata K, Yogo H, Tan-No K, Sakurada S, Ohba M, Kisara K. The neurokinin-1 receptor antagonist, sendide, exhibits antinociceptive activity in the formalin test. Pain. 1995 Feb;60(2):175-180. doi: 10.1016/0304-3959(94)00107-P. PMID: 7540280. View Source
• [3] Sakurada T, Manome Y, Katsumata K, Tan-No K, Sakurada S, Ohba M, Kisara K. Comparison of antagonistic effects of sendide and CP-96,345 on a spinally mediated behavioural response in mice. Eur J Pharmacol. 1994 Aug 11;261(1-2):85-90. doi: 10.1016/0014-2999(94)90304-2. PMID: 7528145. View Source

Sendide Procurement Evidence: Quantitative Differentiation Against NK1 Antagonist Comparators

Functional Antagonism of Substance P-Induced Behavioural Response: Sendide vs CP-96,345

In a direct head-to-head comparison, sendide's antagonistic effect on intrathecally-administered substance P (SP)-induced scratching, biting and licking behaviour in mice was approximately 7,300-fold more potent than that of the non-peptide NK1 antagonist CP-96,345 [1]. A separate direct comparison study reported an approximately 1,000-fold greater potency for sendide over CP-96,345 against the same SP-induced behavioural endpoint [2]. Effective doses of sendide were in the sub-picomolar to low picomolar range (0.0625–1.0 pmol, i.t.) [3], whereas CP-96,345 required substantially higher doses to achieve comparable inhibition. The review by Kisara et al. also noted that the duration of the antagonistic effect of sendide was longer than that of CP-96,345 [1].

NK1 Antagonism Potency

Head-to-head

~7,300-fold over CP-96,345

Reported functional antagonism differential context

Mouse i.t. co-admin; data to verify

Evidence Dimension	In vivo functional antagonism of SP-induced scratching, biting and licking behaviour (mouse, intrathecal co-administration)
Target Compound Data	Sendide: active at 0.0625–1.0 pmol (i.t.), approximately 7,300-fold more potent than CP-96,345 [1]
Comparator Or Baseline	CP-96,345 (non-peptide NK1 antagonist): approximately 7,300-fold less potent than sendide in the same assay [1]; approximately 1,000-fold less potent in an independent direct comparison [2]
Quantified Difference	Sendide is approximately 7,300-fold (or ≥1,000-fold per a separate study) more potent than CP-96,345 in functional behavioural antagonism [1][2]
Conditions	Mouse spinal cord; intrathecal co-administration with substance P; behavioural scoring of scratching, biting and licking [1][2][3]

Why This Matters

This extreme potency differential means that sendide achieves complete NK1 receptor blockade at doses orders of magnitude lower than the prototypical non-peptide antagonist CP-96,345, reducing the risk of off-target effects at higher antagonist concentrations.

• [1] Kisara K, Tan-No K, Sakurada T. [Pharmacological profile of sendide, a tachykinin NK-1 receptor antagonist]. Nihon Yakurigaku Zasshi. 1997 Dec;110(6):315-24. doi: 10.1254/fpj.110.315. PMID: 9503389. View Source
• [2] Sakurada T, Manome Y, Katsumata K, Tan-No K, Sakurada S, Ohba M, Kisara K. Comparison of antagonistic effects of sendide and CP-96,345 on a spinally mediated behavioural response in mice. Eur J Pharmacol. 1994 Aug 11;261(1-2):85-90. doi: 10.1016/0014-2999(94)90304-2. PMID: 7528145. View Source
• [3] Sakurada T, Yuhki M, Inoue M, Sakurada C, Tan-No K, Ohba M, Kisara K, Sakurada S. Opioid activity of sendide, a tachykinin NK1 receptor antagonist. Eur J Pharmacol. 1999 Mar 26;369(3):261-6. doi: 10.1016/s0014-2999(99)00078-3. PMID: 10225361. View Source

NK1 Receptor Binding Affinity: Sendide Analog vs Spantide and CP-96,345

The binding affinity of [D-Trp7]sendide—a closely related structural analog of sendide—at mouse spinal cord NK1 receptors was determined as Ki = 0.023 ± 0.007 nM (23 pM), which was approximately 140-fold more potent than unlabeled SP and approximately 9,400-fold more potent than CP-96,345 in the same assay [1]. Sendide itself was reported to displace [3H]-SP binding with a potency approximately 5.4 × 10^4 (54,000) times greater than that of CP-96,345 in mouse spinal cord membranes, though an absolute Ki was not provided [2]. In comparison, spantide—another commonly used peptidic NK1 antagonist—has a reported Ki of 230 nM for the rat NK1 receptor , representing an approximately 10,000-fold lower affinity than [D-Trp7]sendide. Even acknowledging species and assay differences, the sub-nanomolar to low picomolar range of sendide-class binding represents a fundamentally different tier of target engagement.

NK1 Binding Affinity

Reported

[D-Trp7]sendide Ki = 0.023 nM

~10,000-fold higher affinity than spantide

Cross-study comparable; binding assay context

Evidence Dimension	[3H]-Substance P displacement binding affinity at NK1 receptors (mouse spinal cord membranes)
Target Compound Data	Sendide: ~5.4 × 10^4-fold more potent than CP-96,345 (absolute Ki not reported) [2]; [D-Trp7]sendide analog: Ki = 0.023 ± 0.007 nM [1]
Comparator Or Baseline	Spantide: Ki = 230 nM (rat NK1) ; CP-96,345: ~9,400-fold weaker than [D-Trp7]sendide (~216 nM estimated) [1]
Quantified Difference	[D-Trp7]sendide Ki (0.023 nM) is approximately 10,000-fold lower than spantide Ki (230 nM) [1]; sendide binding potency is ~54,000-fold greater than CP-96,345 [2]
Conditions	Mouse spinal cord crude membrane fractions; [3H]-substance P radioligand binding assay; competitive displacement [1][2]

Why This Matters

The picomolar binding affinity places sendide among the highest-affinity peptidic NK1 antagonists ever characterised, which directly translates to experimental reliability at very low concentrations and minimises non-specific binding artefacts in receptor localisation and occupancy studies.

• [1] Sakurada T, Yogo H, Manome Y, Tan-No K, Sakurada S, Yamada A, Kisara K, Ohba M. Pharmacological characterisation of NK1 receptor antagonist, [D-Trp7]sendide, on behaviour elicited by substance P in the mouse. Naunyn Schmiedebergs Arch Pharmacol. 1994 Oct;350(4):387-92. doi: 10.1007/BF00178956. PMID: 7531295. View Source
• [2] Kisara K, Tan-No K, Sakurada T. [Pharmacological profile of sendide, a tachykinin NK-1 receptor antagonist]. Nihon Yakurigaku Zasshi. 1997 Dec;110(6):315-24. doi: 10.1254/fpj.110.315. PMID: 9503389. View Source

Motor Safety Profile: Sendide vs CP-96,345 in the Rotarod Test

In a direct head-to-head comparison of motor effects, sendide produced no impairment of motor performance in the rotarod test at behaviourally effective doses, whereas CP-96,345 elicited motor incoordination detectable at 2 minutes after intrathecal injection in mice [1]. The formalin test study confirmed that even at the highest doses tested (4,000 pmol sendide and 8,000 pmol [D-Trp7]sendide, i.t.), there was no motor paralysis of the hindlimbs [2]. This contrasts with reports that 250 nmol CP-96,345 produced voluntary paralysis in rats [3], highlighting a meaningful safety margin difference between the peptidic and non-peptidic antagonist classes.

Motor Safety Profile

Head-to-head

No motor impairment at behaviorally active doses (up to 4,000 pmol i.t.)

Motor endpoint monitoring context

Rotarod test; CP-96,345 produced incoordination

Evidence Dimension	Motor performance following intrathecal NK1 antagonist administration (mouse rotarod test)
Target Compound Data	Sendide: no effect on motor performance at behaviourally active doses; no motor paralysis at doses up to 4,000 pmol i.t. [1][2]
Comparator Or Baseline	CP-96,345: motor incoordination observed at 2 minutes post-intrathecal injection at behaviourally active doses [1]; voluntary paralysis reported at 250 nmol in rats [3]
Quantified Difference	Sendide demonstrates preservation of motor function at doses ≥4,000 pmol; CP-96,345 produces motor impairment at doses within its active pharmacological range [1][2]
Conditions	Mouse rotarod test; intrathecal administration; motor performance assessed at multiple time points post-injection [1]

Why This Matters

The absence of motor side effects with sendide is critical for behavioural pharmacology experiments where motor impairment can confound nociceptive readouts; researchers using CP-96,345 must control for motor effects, whereas sendide does not require this caveat.

• [1] Sakurada T, Manome Y, Katsumata K, Tan-No K, Sakurada S, Ohba M, Kisara K. Comparison of antagonistic effects of sendide and CP-96,345 on a spinally mediated behavioural response in mice. Eur J Pharmacol. 1994 Aug 11;261(1-2):85-90. doi: 10.1016/0014-2999(94)90304-2. PMID: 7528145. View Source
• [2] Sakurada T, Katsumata K, Yogo H, Tan-No K, Sakurada S, Ohba M, Kisara K. The neurokinin-1 receptor antagonist, sendide, exhibits antinociceptive activity in the formalin test. Pain. 1995 Feb;60(2):175-180. doi: 10.1016/0304-3959(94)00107-P. PMID: 7540280. View Source
• [3] Yamamoto T, Yaksh TL. Effects of intrathecal CP-96,345, a non-peptide NK1 antagonist, on the formalin test in the rat. Pain. 1992 (referenced within abstract collection PMID: 7528145; 250 nmol CP-96,345 produced voluntary paralysis). View Source

Receptor Selectivity: NK1 vs NK2/NK3 Discrimination by Sendide vs Spantide

Sendide at low picomolar doses (0.0625–1.0 pmol) selectively blocks NK1 receptor-mediated behavioural responses (SP, physalaemin, septide), while requiring large doses in the nanomolar range to affect NK2 (neurokinin A) or NK3 (neurokinin B) agonist-induced responses [1]. In contrast, spantide non-selectively attenuates behavioural responses to physalaemin, eledoisin, neurokinin A, and even somatostatin [2]. Quantitatively, spantide has a Ki of 230 nM for NK1 and 8,150 nM for NK2 receptors—a selectivity ratio of approximately 35-fold . Sendide's selectivity window, inferred from functional data, far exceeds this: low picomolar doses block NK1 responses while nanomolar-range doses are required for any NK2/NK3 effect [1][3]. Both sendide and CP-96,345 demonstrated no inhibition of neurokinin A-, D-septide-, neurokinin B-, or eledoisin-induced behaviours in a direct comparison [3].

Receptor Selectivity

Class-level inference

>1,000-fold NK1 vs NK2/NK3 functional dose separation

Supports NK1 receptor selectivity context

Functional separation inferred; spantide ~35-fold

Evidence Dimension	Functional selectivity between NK1, NK2, and NK3 receptor subtypes (mouse intrathecal behavioural model)
Target Compound Data	Sendide: inhibits NK1 agonist-induced behaviours at 0.0625–1.0 pmol; inhibits NK2/NK3 agonist-induced behaviours only at much higher doses (nmol range) [1][3]
Comparator Or Baseline	Spantide: Ki(NK1) = 230 nM, Ki(NK2) = 8,150 nM (35-fold selectivity) ; attenuates non-NK1 agonist responses non-specifically [2]; CP-96,345: also selective for NK1 but with lower potency [3]
Quantified Difference	Sendide functional NK1/NK2-NK3 dose separation is >1,000-fold (low pmol vs nmol range); spantide binding selectivity is only ~35-fold for NK1 over NK2 [1]
Conditions	Mouse spinal cord; intrathecal co-administration with NK1 (SP, physalaemin, septide), NK2 (neurokinin A), and NK3 (neurokinin B) receptor agonists; behavioural scoring [1][3]

Why This Matters

Superior NK1 selectivity reduces experimental confounds from inadvertent NK2/NK3 receptor blockade, making sendide a more reliable tool for isolating NK1-specific contributions in mixed tachykinin systems such as spinal nociceptive circuits.

• [1] Sakurada T, Yuhki M, Inoue M, Sakurada C, Tan-No K, Ohba M, Kisara K, Sakurada S. Opioid activity of sendide, a tachykinin NK1 receptor antagonist. Eur J Pharmacol. 1999 Mar 26;369(3):261-6. doi: 10.1016/s0014-2999(99)00078-3. PMID: 10225361. View Source
• [2] Sakurada T, Yamada T, Sakurada S, Kisara K, Ohba M. Substance P analogues containing D-histidine antagonize the behavioural effects of intrathecally co-administered substance P in mice. Eur J Pharmacol. 1990 (cited in PubMed ID 1717679). View Source
• [3] Sakurada T, Manome Y, Katsumata K, Tan-No K, Sakurada S, Ohba M, Kisara K. Comparison of antagonistic effects of sendide and CP-96,345 on a spinally mediated behavioural response in mice. Eur J Pharmacol. 1994 Aug 11;261(1-2):85-90. doi: 10.1016/0014-2999(94)90304-2. PMID: 7528145. View Source

Antinociceptive Efficacy in the Formalin Test: Sendide vs Its Analog [D-Trp7]sendide

In the mouse paw formalin test—a biphasic model of inflammatory nociception—intrathecal sendide (pmol range) reduced both the early (acute) and late (tonic inflammatory) phases of the formalin-induced licking response. Its structural analog [D-Trp7]sendide also produced significant antinociception but with less potent activity than sendide [1]. Even at the highest doses examined (4,000 pmol sendide; 8,000 pmol [D-Trp7]sendide), no motor paralysis was observed, confirming a wide therapeutic window [1]. The antinociceptive effect of sendide was not reversed by naloxone in the capsaicin test, whereas morphine-induced antinociception was antagonized by naloxone (0.5 mg/kg), indicating that sendide's antinociception is mediated through NK1 receptor blockade rather than opioid receptor activation at low doses [2].

Antinociceptive Activity

Head-to-head

Sendide > [D-Trp7]sendide; naloxone-insensitive

Supports antinociceptive endpoint interpretation

Formalin test; no motor paralysis

Evidence Dimension	Antinociceptive activity in the mouse paw formalin test (biphasic licking response, intrathecal administration)
Target Compound Data	Sendide: reduced both early and late phases at pmol doses; no motor paralysis at 4,000 pmol [1]; naloxone-insensitive antinociception in capsaicin test [2]
Comparator Or Baseline	[D-Trp7]sendide (structural analog): also antinociceptive but less potent than sendide; no motor paralysis at 8,000 pmol [1]; Morphine: inhibited both phases but antinociception antagonized by naloxone (0.5 mg/kg) [2]
Quantified Difference	Sendide > [D-Trp7]sendide in antinociceptive potency (exact ED50 values not reported in abstract); sendide antinociception naloxone-insensitive vs morphine naloxone-sensitive [1][2]
Conditions	Mouse paw formalin test (2% formalin, s.c.); intrathecal administration 5 min prior; early phase (0–5 min) and late phase (10–30 min) licking time measured [1]; capsaicin test (1.6 μg/paw intraplantar) [2]

Why This Matters

Sendide's superiority over its closest structural analog in antinociceptive potency, combined with its distinct naloxone-insensitive mechanism, makes it the preferred choice over [D-Trp7]sendide for studies requiring maximal NK1-mediated antinociception without opioid confounds.

• [1] Sakurada T, Katsumata K, Yogo H, Tan-No K, Sakurada S, Ohba M, Kisara K. The neurokinin-1 receptor antagonist, sendide, exhibits antinociceptive activity in the formalin test. Pain. 1995 Feb;60(2):175-180. doi: 10.1016/0304-3959(94)00107-P. PMID: 7540280. View Source
• [2] Sakurada T, Katsumata K, Yogo H, Tan-No K, Sakurada S, Kisara K, Ohba M. Differential antinociceptive effects of sendide, a NK1-receptor antagonist, and morphine in the capsaicin test. Brain Res. 1994 Jun 27;649(1-2):319-22. doi: 10.1016/0006-8993(94)91080-4. PMID: 7525010. View Source

Peripheral Restriction Profile: Sendide CNS Penetration Limitation as an Experimental Asset

Sendide does not penetrate the central nervous system, a property demonstrated in a ferret model of cisplatin-induced emesis where its antiemetic effects were attributed exclusively to inhibition of NK1 and 5-HT3 receptors at peripheral emetic detector sites [1]. Quantitative data from this study show that sendide (3.0 mg/kg, s.c.) significantly reduced cisplatin (10 mg/kg, i.p.)-induced retching from 104.6 ± 14.3 to 14.0 ± 8.1 episodes per 6 hours, and vomiting from 19.0 ± 3.0 to 1.8 ± 1.2 episodes per 6 hours [1]. This peripheral restriction contrasts with brain-penetrant NK1 antagonists such as CP-99,994 and is a direct consequence of sendide's peptidic structure. For spinal cord studies, intrathecal administration bypasses this limitation, allowing direct spinal NK1 receptor access [2].

Peripheral Restriction

Reported

No CNS penetration; 86.6% retching reduction (ferret)

Supports peripheral vs central NK1 model discrimination

Cisplatin emesis model; requires intrathecal for CNS

Evidence Dimension	Blood-brain barrier penetration and site of antiemetic action (ferret cisplatin-induced emesis model)
Target Compound Data	Sendide: does not penetrate CNS; antiemetic effect at 3.0 mg/kg s.c.; reduced retching from 104.6 to 14.0/6h and vomiting from 19.0 to 1.8/6h [1]
Comparator Or Baseline	Granisetron (5-HT3 antagonist, 1.0 mg/kg i.v.): reduced SP-induced afferent vagus nerve activity to 146.3 ± 14.0% (sendide 100 μg/kg i.v.: 276.1 ± 50.1%) [1]; brain-penetrant NK1 antagonists (e.g., CP-99,994) would be expected to act centrally [class-level inference]
Quantified Difference	Sendide reduced retching by 86.6% and vomiting by 90.5% vs cisplatin control; both sendide and granisetron significantly inhibited 2-methyl-5-HT-induced 5-HT release [1]
Conditions	Ferrets; cisplatin (10 mg/kg, i.p.)-induced emesis; sendide pretreatment (3.0 mg/kg, s.c. or 100 μg/kg, i.v.); abdominal afferent vagus nerve activity recording [1]

Why This Matters

The inability of sendide to cross the blood-brain barrier makes it a valuable tool for discriminating peripheral vs central NK1 receptor contributions; researchers studying spinal NK1 function can use intrathecal sendide to achieve selective spinal receptor blockade without confounding supraspinal effects.

• [1] Minami M, Endo T, Kikuchi K, Ihira E, Hirafuji M, Hamaue N, Monma Y, Sakurada T, Tan-no K, Kisara K. Antiemetic effects of sendide, a peptide tachykinin NK1 receptor antagonist, in the ferret. Eur J Pharmacol. 1998 Dec 18;363(1):49-55. doi: 10.1016/S0014-2999(98)00768-7. PMID: 9877298. View Source
• [2] Sakurada T, Manome Y, Tan-No K, Sakurada S, Kisara K, Ohba M, Terenius L. A selective and extremely potent antagonist of the neurokinin-1 receptor. Brain Res. 1992 Oct 16;593(2):319-22. doi: 10.1016/0006-8993(92)91328-c. PMID: 1280526. View Source

Sendide Application Scenarios: Where Quantifiable Differentiation Drives Research and Procurement Decisions

Spinal NK1 Receptor Dissection in Acute and Inflammatory Pain Models

For laboratories using the mouse formalin or capsaicin test to dissect spinal NK1 receptor contributions to nociception, sendide provides naloxone-insensitive antinociception at picomolar intrathecal doses without motor impairment, unlike CP-96,345 which causes motor incoordination [1][2]. Its superior potency over [D-Trp7]sendide and extreme selectivity over NK2/NK3 receptors ensure that observed effects are specifically attributable to NK1 blockade [2][3].

Peripheral vs Central NK1 Receptor Discrimination Studies

Sendide's established inability to cross the blood-brain barrier, combined with its demonstrated peripheral antiemetic efficacy (86.6% reduction in cisplatin-induced retching in ferrets), makes it uniquely suited for experiments designed to distinguish peripheral NK1-mediated effects from centrally-mediated ones [4]. Intrathecal administration can be used in parallel to confirm central NK1 involvement, creating an internally consistent experimental framework that would be impossible with brain-penetrant non-peptide antagonists.

NK1 Receptor Binding and Autoradiography Studies Requiring High-Affinity Probes

The picomolar binding affinity of the sendide scaffold (Ki = 0.023 nM for [D-Trp7]sendide at mouse spinal cord NK1 receptors) supports its use—or that of radiolabeled derivatives—as a high-affinity probe for receptor occupancy and autoradiographic localisation studies [5]. This affinity is approximately 10,000-fold higher than spantide (Ki = 230 nM), enabling detection of low-abundance NK1 receptor populations that would be missed by lower-affinity ligands [5].

Pharmacological Validation of NK1 Receptor Knockout or Knockdown Models

Sendide's combination of extreme potency, validated NK1 selectivity, and absence of motor side effects at doses up to 4,000 pmol makes it an ideal pharmacological control for genetic NK1 receptor deletion or silencing experiments [2]. The compound's well-characterized profile across multiple pain modalities (formalin, capsaicin) and behavioural endpoints provides robust positive control data for confirming on-target effects in genetically modified models.

Application

Selection Property

Validation Focus

Spinal NK1 receptor dissection in pain models

Intrathecal route; motor function preservation

Naloxone-insensitive antinociception endpoint

Peripheral vs central NK1 discrimination

Blood-brain barrier exclusion; peripheral antiemetic response

Peripheral NK1 pathway contribution in emesis models

High-affinity NK1 receptor binding and autoradiography

Picomolar binding affinity of sendide scaffold

Low-abundance NK1 receptor detection

Pharmacological validation of NK1 genetic models

Reported NK1 selectivity; high-dose motor safety profile

Positive control response in NK1 deletion models

• [1] Sakurada T, Manome Y, Katsumata K, Tan-No K, Sakurada S, Ohba M, Kisara K. Comparison of antagonistic effects of sendide and CP-96,345 on a spinally mediated behavioural response in mice. Eur J Pharmacol. 1994 Aug 11;261(1-2):85-90. doi: 10.1016/0014-2999(94)90304-2. PMID: 7528145. View Source
• [2] Sakurada T, Katsumata K, Yogo H, Tan-No K, Sakurada S, Ohba M, Kisara K. The neurokinin-1 receptor antagonist, sendide, exhibits antinociceptive activity in the formalin test. Pain. 1995 Feb;60(2):175-180. doi: 10.1016/0304-3959(94)00107-P. PMID: 7540280. View Source
• [3] Sakurada T, Yuhki M, Inoue M, Sakurada C, Tan-No K, Ohba M, Kisara K, Sakurada S. Opioid activity of sendide, a tachykinin NK1 receptor antagonist. Eur J Pharmacol. 1999 Mar 26;369(3):261-6. doi: 10.1016/s0014-2999(99)00078-3. PMID: 10225361. View Source
• [4] Minami M, Endo T, Kikuchi K, Ihira E, Hirafuji M, Hamaue N, Monma Y, Sakurada T, Tan-no K, Kisara K. Antiemetic effects of sendide, a peptide tachykinin NK1 receptor antagonist, in the ferret. Eur J Pharmacol. 1998 Dec 18;363(1):49-55. doi: 10.1016/S0014-2999(98)00768-7. PMID: 9877298. View Source
• [5] Sakurada T, Yogo H, Manome Y, Tan-No K, Sakurada S, Yamada A, Kisara K, Ohba M. Pharmacological characterisation of NK1 receptor antagonist, [D-Trp7]sendide, on behaviour elicited by substance P in the mouse. Naunyn Schmiedebergs Arch Pharmacol. 1994 Oct;350(4):387-92. doi: 10.1007/BF00178956. PMID: 7531295. View Source